Cas no 2172574-17-1 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid
• CAS No: 2172574-17-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5791254
• PubChem ID: 165576524
• Update Time: 2025-10-08

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1538747
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-2,2,3-trimethylbutanoic acid
• 2172574-17-1
• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid

• Inchi： 1S/C28H34N2O5/c1-27(2,25(32)33)28(3,4)30-24(31)17-13-14-18(15-17)29-26(34)35-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,13-16H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： MSWFGTYTFHCFLC-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)(C)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid

Introduction to 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid (CAS No. 2172574-17-1)

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid (CAS No. 2172574-17-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentyl ring. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions with amino groups. In the context of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid, the Fmoc group plays a crucial role in stabilizing the molecule during synthesis and protecting the amino functionality until it is needed for further reactions or biological interactions.

The cyclopentyl ring in this compound adds structural rigidity and conformational constraints, which can influence the molecule's binding affinity and selectivity for specific biological targets. This feature is particularly important in the design of drugs that require high specificity and low off-target effects. Recent studies have shown that compounds with cyclopentyl rings can exhibit enhanced pharmacokinetic properties, such as improved solubility and reduced metabolic degradation.

In terms of its chemical properties, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid is a carboxylic acid derivative. The carboxylic acid functional group can participate in various chemical reactions, including esterification, amide formation, and salt formation. These reactions are essential for the synthesis of prodrugs and other bioactive molecules. Additionally, the carboxylic acid group can influence the compound's solubility and ionization behavior, which are critical factors in drug delivery and absorption.

The trimethylbutanoic acid moiety in this compound contributes to its lipophilicity and hydrophobicity. These properties are important for crossing biological membranes and reaching target sites within cells. The balance between lipophilicity and hydrophilicity is crucial for optimizing the bioavailability and efficacy of drug candidates.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid with various biological targets. Molecular dynamics simulations have provided insights into the conformational flexibility of the molecule and its binding modes to receptors or enzymes. These studies have highlighted potential binding sites and key interactions that could be exploited for drug design.

In the context of medicinal chemistry, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid has been investigated as a lead compound for several therapeutic areas. For instance, its ability to modulate specific protein-protein interactions has been explored in cancer research. The compound has shown promise in inhibiting certain signaling pathways that are dysregulated in tumor cells, thereby potentially slowing down tumor growth and metastasis.

Clinical trials involving derivatives of this compound are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results have been encouraging, with some compounds demonstrating favorable pharmacokinetic profiles and minimal side effects. However, further research is needed to fully understand the mechanisms of action and potential long-term effects.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2,3-trimethylbutanoic acid (CAS No. 2172574-17-1) is a promising molecule with a rich structural complexity that offers numerous opportunities for innovation in drug discovery and development. Its unique combination of functional groups makes it an attractive candidate for further exploration in both academic research and industrial applications.